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Compound of Interest

Compound Name: Hdac-IN-31

Cat. No.: B12421591 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hdac-IN-31 is a potent and selective inhibitor of Class I histone deacetylases (HDACs),

demonstrating significant activity against HDAC1, HDAC2, and HDAC3.[1] These enzymes

play a crucial role in the epigenetic regulation of gene expression by removing acetyl groups

from lysine residues on histones and other proteins. Dysregulation of HDAC activity is

implicated in various diseases, including cancer, making HDAC inhibitors like Hdac-IN-31
valuable tools for research and potential therapeutic development.[1] In cellular studies, Hdac-
IN-31 has been shown to induce apoptosis and cause cell cycle arrest at the G2/M phase.[1]

Accurate and consistent preparation of a stock solution is the first critical step for any in vitro or

in vivo experiment. This document provides a detailed protocol for the preparation, storage,

and handling of Hdac-IN-31 stock solutions to ensure reproducible and reliable experimental

results.

Quantitative Data Summary
For ease of reference and calculation, the key quantitative data for Hdac-IN-31 are

summarized in the table below.
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Parameter Value Source

Molecular Weight 455.52 g/mol Inferred from vendor data

IC₅₀ (HDAC1) 84.90 nM [1]

IC₅₀ (HDAC2) 168.0 nM [1]

IC₅₀ (HDAC3) 442.7 nM [1]

Recommended Solvent Dimethyl sulfoxide (DMSO)
General practice for similar

compounds

Recommended Stock

Concentration
10 mM General laboratory practice

Storage of Stock Solution
-20°C (short-term) or -80°C

(long-term)
[2]

Typical Working Concentration 0.1 - 10 µM [1]

Experimental Protocols
Materials and Equipment

Hdac-IN-31 powder

Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation Workflow
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Preparation

Storage & Use

Weigh Hdac-IN-31 Powder

Calculate Required DMSO Volume

Mass (mg)

Add DMSO and Dissolve

Volume (µL)

Vortex to Ensure Complete Dissolution

Aliquot into Working Volumes

Store at -20°C or -80°C

Dilute to Final Concentration for Experiments

Thaw one aliquot

Click to download full resolution via product page

Caption: Workflow for Hdac-IN-31 Stock Solution Preparation.
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Detailed Protocol for a 10 mM Stock Solution
Safety First: Before starting, ensure you are wearing appropriate personal protective

equipment (PPE), including a lab coat, gloves, and safety glasses. Hdac-IN-31 is a potent

bioactive compound and should be handled with care.

Weighing the Compound:

Tare a sterile 1.5 mL or 2 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh a desired amount of Hdac-IN-31 powder directly into the tube. For

example, weigh out 1 mg of the compound.

Calculating the Solvent Volume:

Use the following formula to calculate the volume of DMSO required to achieve a 10 mM

stock solution:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

Example Calculation for 1 mg of Hdac-IN-31:

Mass = 1 mg = 0.001 g

Molecular Weight = 455.52 g/mol

Concentration = 10 mM = 0.010 mol/L

Volume (L) = 0.001 g / (455.52 g/mol * 0.010 mol/L) = 0.0002195 L

Volume (µL) = 0.0002195 L * 1,000,000 µL/L ≈ 219.5 µL

Therefore, you will need approximately 219.5 µL of DMSO to prepare a 10 mM stock

solution from 1 mg of Hdac-IN-31.

Dissolving the Compound:

Add the calculated volume of anhydrous, cell culture grade DMSO to the microcentrifuge

tube containing the Hdac-IN-31 powder.
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Close the tube tightly.

Ensuring Complete Dissolution:

Vortex the tube for 30-60 seconds to facilitate the dissolution of the powder.

Visually inspect the solution to ensure that all the powder has completely dissolved and

the solution is clear. If necessary, gentle warming in a 37°C water bath can aid dissolution.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use working volumes (e.g.,

10-20 µL) in sterile microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, and date of

preparation.

For short-term storage (up to 1 month), store the aliquots at -20°C.

For long-term storage (up to 1 year), store the aliquots at -80°C.[2]

Signaling Pathway Context: HDAC Inhibition
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Caption: Hdac-IN-31 inhibits HDACs, leading to changes in gene expression.

Application Guidelines
When using the Hdac-IN-31 stock solution in your experiments, follow these guidelines:

Thawing: Thaw a single aliquot at room temperature just before use. Avoid repeated freeze-

thaw cycles of the same aliquot.

Dilution: Prepare fresh dilutions of the stock solution in your cell culture medium or

experimental buffer immediately before each experiment. The final concentration of DMSO in

the culture medium should be kept low (typically below 0.5%) to avoid solvent-induced

cytotoxicity.
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Working Concentrations: The optimal working concentration of Hdac-IN-31 will vary

depending on the cell type and the specific assay. Based on published data, a concentration

range of 0.1 µM to 10 µM is a good starting point for most cell-based assays.[1] It is

recommended to perform a dose-response experiment to determine the optimal

concentration for your specific experimental setup.

By following these detailed protocols and guidelines, researchers can ensure the accurate and

consistent preparation and use of Hdac-IN-31, leading to more reliable and reproducible

experimental outcomes in the study of HDAC biology and its role in disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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